3-(propan-2-yloxy)aniline hydrochloride
Overview
Description
3-(Propan-2-yloxy)aniline hydrochloride (PAH) is a chemical compound with a wide range of applications in the fields of medicinal chemistry and biochemistry. It is used for a variety of purposes, including synthesis of pharmaceuticals and other compounds, as well as for laboratory experiments. This article will discuss the synthesis method of PAH, its mechanism of action, its biochemical and physiological effects, the advantages and limitations for lab experiments, and potential future directions for its use.
Scientific Research Applications
3-(propan-2-yloxy)aniline hydrochloride is used in a variety of scientific research applications, including medicinal chemistry, biochemistry, and pharmacology. It is used to synthesize a variety of compounds, including pharmaceuticals, and it is also used as a reagent in laboratory experiments.
Mechanism of Action
3-(propan-2-yloxy)aniline hydrochloride is an aniline derivative that acts as a nucleophile in organic chemistry reactions. It is able to react with a variety of electrophiles, such as halogens, and to form a variety of products.
Biochemical and Physiological Effects
3-(propan-2-yloxy)aniline hydrochloride has a variety of biochemical and physiological effects, depending on the application. For example, it has been used to synthesize pharmaceuticals and other compounds, and it can also be used as a reagent in laboratory experiments.
Advantages and Limitations for Lab Experiments
The use of 3-(propan-2-yloxy)aniline hydrochloride in laboratory experiments has a number of advantages and limitations. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is a versatile reagent, and can be used in a variety of reactions. However, it can be toxic if handled improperly, and it is not suitable for use in reactions involving hazardous materials.
Future Directions
There are a number of potential future directions for the use of 3-(propan-2-yloxy)aniline hydrochloride. It could be used in the synthesis of more complex compounds, such as pharmaceuticals, and it could be used in the development of new laboratory experiments. Additionally, it could be used to study the biochemical and physiological effects of other compounds, and to develop new methods of synthesizing compounds.
Synthesis Methods
3-(propan-2-yloxy)aniline hydrochloride is synthesized from 3-chloro-2-hydroxypropanenitrile and aniline hydrochloride. The reaction is catalyzed by sodium hydroxide, and proceeds through a nucleophilic aromatic substitution. The reaction is carried out in a solvent such as ethanol or methanol, and the product is isolated by crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(propan-2-yloxy)aniline hydrochloride involves the reaction of 3-nitroaniline with isopropyl alcohol in the presence of a reducing agent to form 3-(propan-2-yloxy)aniline. The resulting product is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-nitroaniline", "isopropyl alcohol", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-nitroaniline is dissolved in isopropyl alcohol and a reducing agent is added to the mixture.", "Step 2: The reaction mixture is heated under reflux for several hours until the nitro group is reduced to an amino group.", "Step 3: The resulting 3-(propan-2-yloxy)aniline is isolated by filtration and washed with a suitable solvent.", "Step 4: The 3-(propan-2-yloxy)aniline is dissolved in hydrochloric acid and the mixture is heated to form the hydrochloride salt.", "Step 5: The hydrochloride salt is isolated by filtration and washed with a suitable solvent." ] } | |
CAS RN |
860735-63-3 |
Molecular Formula |
C9H14ClNO |
Molecular Weight |
187.7 |
Purity |
95 |
Origin of Product |
United States |
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